Cas no 2287280-16-2 (2-{[(Tert-butoxy)carbonyl]amino}-5-ethoxy-4-methoxybenzoic acid)

• Product Name: 2-{[(Tert-butoxy)carbonyl]amino}-5-ethoxy-4-methoxybenzoic acid
• CAS No: 2287280-16-2
• MF: C₁₅H₂₁NO₆
• MW: 311.33034491539
• CID: 6292990
• PubChem ID: 137944622
• Update Time: 2025-05-21

2-{[(Tert-butoxy)carbonyl]amino}-5-ethoxy-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2287280-16-2
• 2-{[(tert-butoxy)carbonyl]amino}-5-ethoxy-4-methoxybenzoic acid
• 5-Ethoxy-4-methoxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid
• EN300-6747220
• 2-{[(Tert-butoxy)carbonyl]amino}-5-ethoxy-4-methoxybenzoic acid

• Inchi： 1S/C15H21NO6/c1-6-21-12-7-9(13(17)18)10(8-11(12)20-5)16-14(19)22-15(2,3)4/h7-8H,6H2,1-5H3,(H,16,19)(H,17,18)
• InChI Key： NTBAZXCONAZBAC-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=CC=1C(=O)O)OCC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 311.13688739g/mol
• Monoisotopic Mass: 311.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 94.1Ų

Additional information on 2-{[(Tert-butoxy)carbonyl]amino}-5-ethoxy-4-methoxybenzoic acid

Comprehensive Overview of 2-{[(Tert-butoxy)carbonyl]amino}-5-ethoxy-4-methoxybenzoic acid (CAS No. 2287280-16-2)

2-{[(Tert-butoxy)carbonyl]amino}-5-ethoxy-4-methoxybenzoic acid (CAS No. 2287280-16-2) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of benzoic acid derivatives, featuring a unique combination of functional groups, including a tert-butoxycarbonyl (Boc) protecting group, an ethoxy moiety, and a methoxy substituent. Its molecular structure makes it a valuable intermediate in the development of novel drug candidates, particularly in the fields of peptide synthesis and medicinal chemistry.

The growing interest in 2-{[(Tert-butoxy)carbonyl]amino}-5-ethoxy-4-methoxybenzoic acid is driven by its versatility in organic synthesis. Researchers frequently search for "Boc-protected amino acids" or "methoxybenzoic acid derivatives" due to their applications in designing bioactive molecules. The compound's CAS No. 2287280-16-2 is often referenced in patents and scientific literature, highlighting its role in optimizing drug delivery systems and enhancing molecular stability.

In recent years, the demand for high-purity chemical intermediates like 2-{[(Tert-butoxy)carbonyl]amino}-5-ethoxy-4-methoxybenzoic acid has surged, coinciding with advancements in bioconjugation techniques and targeted therapy. This compound is particularly relevant in the context of cancer research, where modified benzoic acid derivatives are explored for their potential to improve drug solubility and bioavailability. Its ethoxy and methoxy groups contribute to enhanced lipophilicity, a critical factor in pharmacokinetic optimization.

From a synthetic perspective, CAS No. 2287280-16-2 is often discussed in forums focusing on green chemistry and sustainable synthesis. Researchers are increasingly interested in eco-friendly methods to produce such intermediates, aligning with global trends toward reduced environmental impact. Questions like "How to synthesize Boc-protected benzoic acid derivatives?" or "What are the applications of ethoxy-substituted aromatic acids?" are common in academic and industrial circles.

The compound’s structural features also make it a candidate for material science applications. For instance, its aromatic core and functional groups can be leveraged to design advanced polymers or coordination complexes. The tert-butoxycarbonyl group is particularly noteworthy for its role in temporary protection strategies, a technique widely adopted in multistep organic synthesis.

In summary, 2-{[(Tert-butoxy)carbonyl]amino}-5-ethoxy-4-methoxybenzoic acid (CAS No. 2287280-16-2) represents a critical building block in modern chemistry. Its relevance spans drug discovery, material engineering, and sustainable synthesis, addressing key challenges in these fields. As research continues to evolve, this compound is poised to play an even greater role in innovative scientific breakthroughs.